Cas no 7756-00-5 (Acetamide,N,N'-(2,3-dinitro-1,4-phenylene)bis-)

• Product Name: Acetamide,N,N'-(2,3-dinitro-1,4-phenylene)bis-
• CAS No: 7756-00-5
• MF: C₁₀H₁₀N₄O₆
• MW: 282.20960187912
• CID: 576024
• PubChem ID: 4065950
• Update Time: 2025-04-19

Acetamide,N,N'-(2,3-dinitro-1,4-phenylene)bis- Chemical and Physical Properties

Names and Identifiers

• Acetamide,N,N'-(2,3-dinitro-1,4-phenylene)bis-
• N-(4-acetamido-2,3-dinitrophenyl)acetamide
• N,N'-(2,3-DINITRO-1,4-PHENYLENE) BISACETAMIDE
• 1,4-Diacetamido-2,3-dinitrobenzene
• N,N'-diacetyl-2,3-dinitro-1,4-phenylenediamine
• N,N'-Diacetyl-2,3-dinitro-phenylen-1,4-diamin
• DTXSID80398952
• N,N'-(2,3-Dinitro-1,4-phenylene)bisacetamide
• Acetamide, N,N'-(2,3-dinitro-1,4-phenylene)bis-
• DGNNIDWBARYYSR-UHFFFAOYSA-N
• 7756-00-5
• N,N'-(2,3-dinitro-1,4-phenylene)diacetamide
• N,N'-(2,3-dinitrobenzene-1,4-diyl)diacetamide
• N,N'-(2,3-Dinitro-1,4-phenylene)bis-acetamide
• FT-0633412
• AKOS024319194

• Inchi： 1S/C10H10N4O6/c1-5(15)11-7-3-4-8(12-6(2)16)10(14(19)20)9(7)13(17)18/h3-4H,1-2H3,(H,11,15)(H,12,16)
• InChI Key： DGNNIDWBARYYSR-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C(=CC=C(C=1[N+](=O)[O-])NC(C)=O)NC(C)=O)=O

Computed Properties

• Exact Mass: 282.06000
• Monoisotopic Mass: 282.06
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 388
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 150Ų

Experimental Properties

• Density: 1.4655 (rough estimate)
• Melting Point: 254°C
• Boiling Point: 424.83°C (rough estimate)
• Flash Point: 307.6 °C
• Refractive Index: 1.6500 (estimate)
• PSA: 149.84000
• LogP: 2.61220